5-[3-(Trifluoroacetyl)aminopropyn-1-yl]uridine

• Molecular Formula: C14H14F3N3O7
• Molecular Weight: 393.27 g/mol
• InChI: InChI=1S/C14H14F3N3O7/c15-14(16,17)12(25)18-3-1-2-6-4-20(13(26)19-10(6)24)11-9(23)8(22)7(5-21)27-11/h4,7-9,11,21-23H,3,5H2,(H,18,25)(H,19,24,26)
• InChIKey: CYFPGTPDBOIBGX-UHFFFAOYSA-N

5-[3-(Trifluoroacetyl)aminopropyn-1-yl]uridine: A 5-Modified Nucleoside Analog for Research Applications

5-[3-(Trifluoroacetyl)aminopropyn-1-yl]uridine (CAS: 120609-05-4) is a synthetic 5-modified pyrimidine nucleoside, categorized as a thymidine analogue . It is characterized by a 5-alkynyl side chain with a terminal trifluoroacetyl-protected amine . This compound is recognized for its potential as an antiviral agent and as a precursor for synthesizing more complex molecules, such as fluorescent probes [1].

Workflow

5-modified nucleoside analog for oligonucleotide synthesis and probe conjugation.

Handle

Alkynyl side chain with protected amine enables selective functionalization.

Format

Ribonucleoside scaffold supports aqueous solubility for in-vitro assay compatibility.

• [1] ChemDad. (n.d.). TFA-ap-dU. CAS: 115899-40-6. Retrieved from https://chemdad.com/index.php?c=article&id=72061 View Source

The Case for 5-[3-(Trifluoroacetyl)aminopropyn-1-yl]uridine: Why Analogs Are Not Interchangeable

Within the family of 5-substituted uridine analogs, subtle structural variations yield profound differences in physicochemical and biological properties, precluding generic substitution. For instance, the degree of unsaturation in the C5 side chain directly impacts pKa and DNA triplex stability [1], while the presence of a 2'-hydroxyl group versus a 2'-deoxy sugar can alter water solubility by an order of magnitude [2]. This compound's specific alkynyl linker and trifluoroacetyl protecting group confer a unique profile that dictates its utility as a synthetic intermediate [3] and its interactions in biochemical systems [1].

Linker unsaturation alters pKa and triplex stability

Alkynyl vs. saturated or alkenyl C5 linkers shift the amine pKa by >1 unit, directly changing the charge state at physiological pH and triplex-forming capacity. A propyl or E-alkenyl analog may not reproduce the same binding behavior.

2’-hydroxyl critically modulates solubility

The ribonucleoside (target) exhibits an order-of-magnitude higher aqueous solubility compared to 2’-deoxy analogs. Substituting with a deoxy version risks precipitation in aqueous assays and alters vehicle requirements.

• [1] Brazier, J. A., Fisher, J., & Cosstick, R. (2005). Stabilization of DNA triplexes by C5-alkynyl functionalization of 2'-deoxyuridine. Nucleic Acids Research, 33(4), 1362-1371. doi: 10.1093/nar/gki254 View Source
• [2] Makarov, D. A., Negrya, S. D., Jasko, M. V., Karpenko, I. L., Solyev, P. N., Chekhov, V. O., ... & Alexandrova, L. A. (2023). 5‐Substituted Uridines with Activity against Gram‐Positive Bacteria. ChemMedChem, 18(21), e202300366. doi: 10.1002/cmdc.202300366 View Source
• [3] ChemDad. (n.d.). TFA-ap-dU. CAS: 115899-40-6. Retrieved from https://chemdad.com/index.php?c=article&id=72061 View Source

Quantitative Differentiation of 5-[3-(Trifluoroacetyl)aminopropyn-1-yl]uridine from Key Analogs

5-Substituted Uridine Derivative Triplex Stabilization: pKa and Thermal Stability Comparison

The pKa of the amino group is a critical determinant of triplex-forming oligonucleotide (TFO) stability at physiological pH. In a direct comparison of 2'-deoxyuridine analogs, the propargylamino (alkynyl) side chain present in the 2'-deoxy analog of the target compound exhibited a pKa of 8.5 [1]. This is 1.5 units lower than its saturated propyl analog (pKa 10.0) and 0.33 units lower than its E-alkenyl analog (predicted pKa 8.83) . This lower pKa correlates with enhanced TFO stability at low pH [1].

C5-amino pKa

Head-to-head

ΔpKa = -1.5 vs. propyl

Neutral amine fraction at pH 7 supports triplex stabilization.

Measured on 2’-deoxy analog; ribose may shift value.

Evidence Dimension	pKa of the C5-amino side chain
Target Compound Data	pKa = 8.5 (propargylamino analog of 2'-deoxyuridine)
Comparator Or Baseline	Propyl analog: pKa = 10.0; E-alkenyl analog: predicted pKa = 8.83
Quantified Difference	ΔpKa = -1.5 vs. propyl; ΔpKa ≈ -0.33 vs. E-alkenyl
Conditions	1H NMR titration in aqueous solution

Why This Matters

The significantly lower pKa indicates a higher proportion of the neutral, uncharged amine at physiological pH, which can enhance cellular uptake and improve the stability of DNA triplex structures for antigene applications.

• [1] Brazier, J. A., Fisher, J., & Cosstick, R. (2005). Stabilization of DNA triplexes by C5-alkynyl functionalization of 2'-deoxyuridine. Nucleic Acids Research, 33(4), 1362-1371. doi: 10.1093/nar/gki254 View Source

Impact of C5 Linker Unsaturation on DNA Triplex Thermal Stability (Tm)

The thermal stability (Tm) of a DNA triplex is highly sensitive to the C5-substituent on 2'-deoxyuridine. Triplex-forming oligonucleotides (TFOs) containing the propargylamino (alkynyl) modification, which is the deoxy analog of the target compound, demonstrate the highest stability compared to those with propyl or Z-alkenyl linkers [1]. At pH 6.0, the propargylamino-modified TFO showed a Tm of 38.5 °C, while the unmodified TFO had a Tm of 27.5 °C, a stabilization of +11 °C [1].

Triplex Tm (analog)

Cross-study

ΔTm = +11 °C vs. unmodified

Marked thermal stabilization with propargylamino linker.

15-mer TFO, pH 6.0, 100 mM NaCl, 10 mM MgCl₂.

Evidence Dimension	Melting Temperature (Tm) of a 15-mer triplex
Target Compound Data	Tm = 38.5 °C (propargylamino analog)
Comparator Or Baseline	Unmodified TFO: Tm = 27.5 °C; Z-alkenyl analog: Tm = 28 °C; Propyl analog: Tm ≈ 28 °C
Quantified Difference	ΔTm = +11 °C vs. unmodified; ΔTm ≈ +10.5 °C vs. Z-alkenyl and propyl
Conditions	pH 6.0 buffer, 100 mM NaCl, 10 mM MgCl2

Why This Matters

This substantial gain in thermal stability is a key differentiator for the alkynyl linker, making it the preferred scaffold for designing high-affinity TFOs for gene targeting and silencing applications where robust binding is critical.

• [1] Brazier, J. A., Fisher, J., & Cosstick, R. (2005). Stabilization of DNA triplexes by C5-alkynyl functionalization of 2'-deoxyuridine. Nucleic Acids Research, 33(4), 1362-1371. doi: 10.1093/nar/gki254 View Source

Enhanced Solubility of Ribonucleosides vs. 2'-Deoxy Analogs

The presence of the 2'-hydroxyl group in ribonucleoside derivatives significantly improves water solubility. A study on C5-substituted uridines found that ribonucleoside derivatives have an order of magnitude better solubility in water compared to their corresponding 2'-deoxy analogues [1].

Aqueous solubility

Class-level

Ribonucleoside >> 2’-deoxy analog

Superior water solubility reduces DMSO reliance in assays.

Qualitative class observation; verify for this derivative.

Evidence Dimension	Aqueous Solubility
Target Compound Data	Superior solubility (ribonucleoside class)
Comparator Or Baseline	2'-Deoxyuridine analogs
Quantified Difference	Order of magnitude (>10-fold) improvement in solubility
Conditions	Not explicitly quantified in source; qualitative observation for the class

Why This Matters

For researchers performing in vitro assays or requiring formulation for in vivo studies, the superior aqueous solubility of the ribonucleoside form reduces the need for co-solvents like DMSO, minimizing potential vehicle-related artifacts and simplifying experimental workflows.

• [1] Makarov, D. A., Negrya, S. D., Jasko, M. V., Karpenko, I. L., Solyev, P. N., Chekhov, V. O., ... & Alexandrova, L. A. (2023). 5‐Substituted Uridines with Activity against Gram‐Positive Bacteria. ChemMedChem, 18(21), e202300366. doi: 10.1002/cmdc.202300366 View Source

Antimicrobial Activity of 5-Substituted Uridine Ribonucleosides

As a class, 5-substituted uridine ribonucleosides have demonstrated potent and selective activity against Gram-positive bacteria, including drug-resistant strains. For example, certain analogs in this class show Minimum Inhibitory Concentration (MIC) values ranging from 15-200 µg/mL against Mycobacterium smegmatis and 25-100 µg/mL against Staphylococcus aureus, activity comparable to some clinical antibiotics [1].

Antimicrobial MIC

Class-level

Gram-positive: 15–200 µg/mL

Supports antibacterial screening context for the scaffold.

Data from related 5-substituted uridines; confirm with this compound.

Evidence Dimension	Antibacterial Activity (Minimum Inhibitory Concentration)
Target Compound Data	Active against Gram-positive bacteria (as a member of the 5-substituted uridine ribonucleoside class)
Comparator Or Baseline	Some clinically used antibiotics
Quantified Difference	MIC ranges: M. smegmatis (15-200 µg/mL); S. aureus (25-100 µg/mL)
Conditions	In vitro antibacterial susceptibility testing

Why This Matters

This class-level activity profile positions 5-[3-(Trifluoroacetyl)aminopropyn-1-yl]uridine as a valuable starting point for medicinal chemistry programs aimed at developing novel antibacterial agents, particularly against difficult-to-treat Gram-positive pathogens.

• [1] Makarov, D. A., Negrya, S. D., Jasko, M. V., Karpenko, I. L., Solyev, P. N., Chekhov, V. O., ... & Alexandrova, L. A. (2023). 5‐Substituted Uridines with Activity against Gram‐Positive Bacteria. ChemMedChem, 18(21), e202300366. doi: 10.1002/cmdc.202300366 View Source

Targeted Applications for 5-[3-(Trifluoroacetyl)aminopropyn-1-yl]uridine in Research and Development

Synthesis of Functionalized Nucleic Acid Probes

The compound's 5-alkynyl side chain is a versatile synthetic handle. Its 2'-deoxy analog, TFA-ap-dU, is a documented intermediate for preparing cyclooctyne-modified deoxyuridine triphosphates, which are used for fluorescent labeling of DNA [1]. Researchers requiring site-specific functionalization of oligonucleotides for imaging or pull-down assays can use this compound as a precursor.

Medicinal Chemistry for Antiviral and Antibacterial Agents

The compound is reported to possess antiviral activity and impede viral RNA replication [1]. Furthermore, as a member of the 5-substituted uridine ribonucleoside class, it represents a promising scaffold for developing new antibacterial agents effective against Gram-positive bacteria, including resistant strains .

Development of Triplex-Forming Oligonucleotides (TFOs)

The propargylamino modification, which is the core structure of the compound's 2'-deoxy analog, has been shown to significantly enhance the stability of DNA triplexes, as evidenced by a +11°C increase in melting temperature [1]. This makes the compound a crucial building block for designing high-affinity TFOs for antigene therapeutic strategies.

Application

Selection Property

Validation Focus

Oligonucleotide probe synthesis

5-alkynyl side chain as synthetic handle

Site-specific labeling efficiency

Antiviral & antibacterial lead discovery

Ribonucleoside scaffold with reported activity class

MIC and viral replication endpoint review

Triplex-forming oligonucleotide research

Propargylamino modification for triplex stabilization

Thermal stability and binding specificity

• [1] ChemDad. (n.d.). TFA-ap-dU. CAS: 115899-40-6. Retrieved from https://chemdad.com/index.php?c=article&id=72061 View Source